![molecular formula C26H25NO6 B1597723 Fmoc-(R)-3-Amino-3-(3,4-dimethoxy-phenyl)-propionic acid CAS No. 511272-40-5](/img/structure/B1597723.png)
Fmoc-(R)-3-Amino-3-(3,4-dimethoxy-phenyl)-propionic acid
Overview
Description
“Fmoc-®-3-Amino-3-(3,4-dimethoxy-phenyl)-propionic acid” is a compound with the empirical formula C26H25NO6 . It is a solid substance with a molecular weight of 447.48 . The compound is part of a collection of unique chemicals provided by Sigma-Aldrich .
Synthesis Analysis
The synthesis of compounds similar to “Fmoc-®-3-Amino-3-(3,4-dimethoxy-phenyl)-propionic acid” has been reported in the literature . For instance, a series of novel benzamide compounds were synthesized starting from 2,3-dimethoxybenzoic acid . Another study reported the synthesis of tetrazole derivatives .Molecular Structure Analysis
The molecular structure of “Fmoc-®-3-Amino-3-(3,4-dimethoxy-phenyl)-propionic acid” can be represented by the SMILES stringCOc1ccc(CC@HOCC2c3ccccc3-c4ccccc24)C(O)=O)cc1OC
. Chemical Reactions Analysis
The chemical reactions involving compounds similar to “Fmoc-®-3-Amino-3-(3,4-dimethoxy-phenyl)-propionic acid” have been studied . For example, 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) is known to oxidize several aromatic donors to the corresponding cation radicals .Physical And Chemical Properties Analysis
“Fmoc-®-3-Amino-3-(3,4-dimethoxy-phenyl)-propionic acid” is a solid substance . It is soluble in chloroform, DMSO, and methanol .Scientific Research Applications
Solid Phase Peptide Synthesis
Fmoc-(R)-3-Amino-3-(3,4-dimethoxy-phenyl)-propionic acid serves as a key precursor in the solid-phase synthesis of peptide amides using the Fmoc methodology. This approach allows for the efficient production of peptides with precise control over their sequence and structure. For example, a modified benzhydrylamine reagent, incorporating a dimethoxybenzhydrylamine derivative, has been demonstrated as a useful handle for the synthesis of C-terminal amide peptides, highlighting the versatility of Fmoc-based synthesis in generating peptide amides with specific functional termini (Funakoshi et al., 1988).
Development of Bio-inspired Materials
Fmoc-modified amino acids, including this compound, have been explored for their self-assembly properties, leading to the development of functional materials. These materials find applications in various domains, such as cell cultivation, bio-templating, and drug delivery, due to their inherent hydrophobicity and aromaticity, which promote the association of building blocks. The self-organization of Fmoc-modified amino acids into complex structures illustrates the potential of these compounds in creating biocompatible and biodegradable materials (Tao et al., 2016).
Antibacterial Composite Materials
The antibacterial capabilities of nanoassemblies formed by Fmoc-decorated self-assembling building blocks have been highlighted in recent research. These materials, incorporating Fmoc-protected phenylalanine derivatives, show significant effects on bacterial morphology and viability. This research opens avenues for integrating these nanoassemblies into composite materials for biomedical applications, demonstrating a novel approach to enhancing the antibacterial properties of materials used in healthcare (Schnaider et al., 2019).
Supramolecular Hydrogels
Research into Fmoc-protected phenylalanine derivatives has also extended into the development of supramolecular hydrogels. These hydrogels, formed through the self-assembly of low molecular weight hydrogelators, have been studied for their potential in drug delivery and tissue engineering. Modifications to the side chain of Fmoc-phenylalanine derivatives, such as halogenation, have been found to dramatically enhance self-assembly and hydrogelation, offering insights into designing hydrogels with tailored mechanical and biological properties (Ryan et al., 2010).
Safety and Hazards
The safety data sheet for a similar compound, (3,4-Dimethoxyphenyl)acetic acid, indicates that it is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
Future Directions
The future directions for “Fmoc-®-3-Amino-3-(3,4-dimethoxy-phenyl)-propionic acid” could involve further exploration of its potential applications in various fields, such as medicine, industry, biology, and drug discovery . More research is needed to fully understand its properties and potential uses.
Biochemical Analysis
Biochemical Properties
It is known that this compound is an analogue of the major human neurotransmitter dopamine, where the 3- and 4-position hydroxy groups have been replaced with methoxy groups . This suggests that it may interact with enzymes, proteins, and other biomolecules in a similar manner to dopamine.
Cellular Effects
Given its structural similarity to dopamine, it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
(3R)-3-(3,4-dimethoxyphenyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25NO6/c1-31-23-12-11-16(13-24(23)32-2)22(14-25(28)29)27-26(30)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-13,21-22H,14-15H2,1-2H3,(H,27,30)(H,28,29)/t22-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSMAODFWAGUNGQ-JOCHJYFZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(CC(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)[C@@H](CC(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25NO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50375912 | |
Record name | (3R)-3-(3,4-Dimethoxyphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50375912 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
447.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
511272-40-5 | |
Record name | (3R)-3-(3,4-Dimethoxyphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50375912 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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